4-(2H-1,2,3,4-tetrazol-2-yl)piperidine hydrochloride
Overview
Description
4-(2H-1,2,3,4-tetrazol-2-yl)piperidine hydrochloride, also known as 4-PipHCl, is an organic compound that is widely used in scientific research. It is a cyclic amide, with the chemical formula C7H13N5Cl. 4-PipHCl is a white powder that is soluble in water and has a pKa of 4.8. This compound has been used in a wide range of studies, such as biochemical, physiological and pharmacological research.
Scientific Research Applications
4-(2H-1,2,3,4-tetrazol-2-yl)piperidine hydrochloride has been used in a variety of scientific research applications. It has been used to study the biochemical and physiological effects of various drugs, as well as to investigate the mechanisms of action of these drugs. It has also been used to study the effects of various hormones and other compounds on the body. Additionally, it has been used to study the effects of various environmental factors on the body, such as air pollution and UV radiation.
Mechanism of Action
The mechanism of action of 4-(2H-1,2,3,4-tetrazol-2-yl)piperidine hydrochloride is not fully understood. However, it is believed that the compound binds to certain receptors in the body, which in turn triggers various biochemical and physiological responses. It has also been suggested that this compound may act as an inhibitor of certain enzymes, which could explain its effects on the body.
Biochemical and Physiological Effects
This compound has been shown to have a number of biochemical and physiological effects. It has been shown to affect the release of certain hormones, such as adrenaline and cortisol, as well as to affect the activity of certain enzymes. Additionally, it has been shown to affect the activity of certain neurotransmitters, such as dopamine and serotonin.
Advantages and Limitations for Lab Experiments
The main advantage of using 4-(2H-1,2,3,4-tetrazol-2-yl)piperidine hydrochloride in lab experiments is its relatively low cost and ease of synthesis. Additionally, it is a relatively stable compound, which makes it suitable for long-term storage. However, one of the main limitations of using this compound is its relatively low bioavailability. This means that it is not easily absorbed into the body, which can limit its effectiveness in certain experiments.
Future Directions
There are several potential future directions for research involving 4-(2H-1,2,3,4-tetrazol-2-yl)piperidine hydrochloride. One potential direction is to investigate the effects of this compound on other hormones and neurotransmitters, such as oxytocin and endorphins. Additionally, further research could be conducted to investigate the mechanisms of action of this compound, as well as to explore its potential therapeutic applications. Finally, further research could be conducted to investigate the effects of this compound on environmental factors, such as air pollution and UV radiation.
Synthesis Methods
4-(2H-1,2,3,4-tetrazol-2-yl)piperidine hydrochloride can be synthesized in a two-step process. First, piperidine is reacted with 2H-1,2,3,4-tetrazole in the presence of an acid catalyst, such as hydrochloric acid. This reaction produces 4-(2H-1,2,3,4-tetrazol-2-yl)piperidine. The second step involves the addition of hydrochloric acid to the reaction mixture, which produces this compound.
Properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for 4-(2H-1,2,3,4-tetrazol-2-yl)piperidine hydrochloride involves the reaction of piperidine with sodium azide to form 1-azidopiperidine, which is then reacted with sodium nitrite to form 1-nitropiperidine. The nitro group is then reduced to an amine using hydrogen gas and palladium on carbon catalyst. The resulting amine is then reacted with sodium azide to form the tetrazole ring, which is subsequently reduced to the piperidine derivative using hydrogen gas and palladium on carbon catalyst. The final product is obtained by reacting the piperidine derivative with hydrochloric acid to form the hydrochloride salt.", "Starting Materials": [ "Piperidine", "Sodium azide", "Sodium nitrite", "Hydrogen gas", "Palladium on carbon catalyst", "Hydrochloric acid" ], "Reaction": [ "Piperidine is reacted with sodium azide to form 1-azidopiperidine", "1-Azidopiperidine is reacted with sodium nitrite to form 1-nitropiperidine", "1-Nitropiperidine is reduced to an amine using hydrogen gas and palladium on carbon catalyst", "The resulting amine is reacted with sodium azide to form the tetrazole ring", "The tetrazole ring is reduced to the piperidine derivative using hydrogen gas and palladium on carbon catalyst", "The piperidine derivative is reacted with hydrochloric acid to form the hydrochloride salt of 4-(2H-1,2,3,4-tetrazol-2-yl)piperidine" ] } | |
| 690261-91-7 | |
Molecular Formula |
C6H12ClN5 |
Molecular Weight |
189.65 g/mol |
IUPAC Name |
4-(tetrazol-2-yl)piperidine;hydrochloride |
InChI |
InChI=1S/C6H11N5.ClH/c1-3-7-4-2-6(1)11-9-5-8-10-11;/h5-7H,1-4H2;1H |
InChI Key |
STHHZSNMQATTOM-UHFFFAOYSA-N |
Canonical SMILES |
C1CNCCC1N2N=CN=N2.Cl |
Purity |
95 |
Origin of Product |
United States |
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